Cas no 38506-15-9 (Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans-)

Technical Introduction: trans-Ethyl 2-(bromomethyl)cyclopropanecarboxylate is a specialized cyclopropane derivative featuring a bromomethyl substituent and an ethyl ester group in a trans configuration. This compound is valued in synthetic organic chemistry for its utility as a versatile intermediate, particularly in cyclopropane ring functionalization and cross-coupling reactions. The bromomethyl group offers reactivity for nucleophilic substitution or further derivatization, while the ester moiety enhances solubility and facilitates downstream transformations. Its trans stereochemistry ensures predictable regioselectivity in ring-opening or cycloaddition reactions. This reagent is commonly employed in pharmaceutical and agrochemical research for constructing constrained ring systems or introducing cyclopropane motifs into target molecules.
Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- structure
38506-15-9 structure
Product Name:Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans-
CAS No:38506-15-9
MF:C7H11BrO2
MW:207.065041780472
MDL:MFCD31542405
CID:3959800
PubChem ID:12740745
Update Time:2025-10-16

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans-
    • ethyl rac-(1r,2r)-2-(bromomethyl)cyclopropane-1-carboxylate
    • 452910-65-5
    • starbld0016078
    • 38506-15-9
    • EN300-697524
    • AT12587
    • rac-ethyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate
    • 997-048-6
    • ethyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate
    • SCHEMBL13201071
    • RAC-ETHYL 2-(BROMOMETHYL)CYCLOPROPANE-1-CARBOXYLATE, TRANS
    • Rel-ethyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate
    • MDL： MFCD31542405
    • Inchi： 1S/C7H11BrO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
    • InChI Key： XAUNGMQKDDMMQW-NTSWFWBYSA-N
    • SMILES： BrC[C@@H]1C[C@H]1C(=O)OCC

Computed Properties

  • Exact Mass: 205.99424g/mol
  • Monoisotopic Mass: 205.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- Pricemore >>

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Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- Production Method

Production Method 1

38506-15-9 38506-15-9
79357-17-8 79357-17-8
Reaction Conditions
1.1 Catalysts: Copper, [α-[3,5-bis(1,1-dimethylethyl)phenyl]-3,5-bis(1,1-dimethylethyl)-α-[(1S)… Solvents: 1,2-Dichloroethane
Reference
Highly efficient and enantioselective cyclopropanation of styrene with diazoacetates using a new copper-(Schiff base) catalyst
Li, Zhengning; Zheng, Zhuo; Chen, Huilin, Tetrahedron: Asymmetry, 2000, 11(5), 1157-1163

Production Method 2

38506-15-9 38506-15-9
79357-17-8 79357-17-8
Reaction Conditions
1.1 Catalysts: Dirhodium tetraacetate ;  rt
Reference
Intermolecular metal-catalyzed carbenoid cyclopropanations
Davies, Huw M. L.; Antoulinakis, Evan G., Organic Reactions (Hoboken, 2001, 57,

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- Preparation Products

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, trans- Related Literature

Related Categories

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